Cas no 1356817-23-6 ((Z)-2-cyano-3-[2-(difluoromethoxy)-5-methoxyphenyl]prop-2-enamide)

• Product Name: (Z)-2-cyano-3-[2-(difluoromethoxy)-5-methoxyphenyl]prop-2-enamide
• CAS No: 1356817-23-6
• MF: C₁₂H₁₀F₂N₂O₃
• MW: 268.216209888458
• CID: 5961116
• PubChem ID: 56805462
• Update Time: 2025-07-15

(Z)-2-cyano-3-[2-(difluoromethoxy)-5-methoxyphenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 1356817-23-6
• (Z)-2-cyano-3-[2-(difluoromethoxy)-5-methoxyphenyl]prop-2-enamide

• Inchi： 1S/C12H10F2N2O3/c1-18-9-2-3-10(19-12(13)14)7(5-9)4-8(6-15)11(16)17/h2-5,12H,1H3,(H2,16,17)/b8-4-
• InChI Key： MJJAARGUCRVSGO-YWEYNIOJSA-N
• SMILES： FC(OC1C=CC(=CC=1/C=C(/C#N)\C(N)=O)OC)F

Computed Properties

• Exact Mass: 268.06594851g/mol
• Monoisotopic Mass: 268.06594851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 85.3Ų

Additional information on (Z)-2-cyano-3-[2-(difluoromethoxy)-5-methoxyphenyl]prop-2-enamide

Introduction to (Z)-2-cyano-3-[2-(difluoromethoxy)-5-methoxyphenyl]prop-2-enamide (CAS No. 1356817-23-6)

(Z)-2-cyano-3-[2-(difluoromethoxy)-5-methoxyphenyl]prop-2-enamide (CAS No. 1356817-23-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of cyanamides, which are known for their diverse applications in drug discovery and development.

The molecular structure of (Z)-2-cyano-3-[2-(difluoromethoxy)-5-methoxyphenyl]prop-2-enamide is characterized by the presence of a cyano group, a difluoromethoxy substituent, and a methoxy group attached to an aromatic ring. These functional groups contribute to the compound's stability, solubility, and reactivity, making it an attractive candidate for various biochemical and pharmacological studies.

Recent research has highlighted the potential of (Z)-2-cyano-3-[2-(difluoromethoxy)-5-methoxyphenyl]prop-2-enamide in the treatment of various diseases. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties, which could be beneficial in the management of inflammatory disorders such as arthritis and asthma. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, (Z)-2-cyano-3-[2-(difluoromethoxy)-5-methoxyphenyl]prop-2-enamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to downregulate the expression of anti-apoptotic proteins such as Bcl-2 and Bcl-xL, while upregulating pro-apoptotic proteins like Bax and Bak.

The pharmacokinetic properties of (Z)-2-cyano-3-[2-(difluoromethoxy)-5-methoxyphenyl]prop-2-enamide have also been studied extensively. Research indicates that it has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral therapeutic agent. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting that it may have a favorable safety profile for clinical use.

In terms of synthetic methods, several efficient routes have been developed for the preparation of (Z)-2-cyano-3-[2-(difluoromethoxy)-5-methoxyphenyl]prop-2-enamide. One common approach involves the condensation of a suitable nitrile with an appropriately substituted chalcone derivative under mild conditions. These synthetic strategies have been optimized to improve yield and purity, making large-scale production feasible for both research and commercial purposes.

The biological activity of (Z)-2-cyano-3-[2-(difluoromethoxy)-5-methoxyphenyl]prop-2-enamide has also been explored in combination with other therapeutic agents. For example, studies have shown that when used in conjunction with conventional chemotherapy drugs like cisplatin or doxorubicin, this compound can enhance their efficacy by sensitizing cancer cells to treatment. This synergistic effect could potentially reduce the required dosage of these toxic drugs, thereby minimizing side effects.

Despite its promising properties, further research is needed to fully elucidate the mechanisms of action and optimize the therapeutic potential of (Z)-2-cyano-3-[2-(difluoromethoxy)-5-methoxyphenyl]prop-2-enamide. Ongoing clinical trials are evaluating its safety and efficacy in human subjects, with preliminary results showing promising outcomes. These trials will provide valuable insights into its potential as a novel therapeutic agent for various diseases.

In conclusion, (Z)-2-cyano-3-[2-(difluoromethoxy)-5-methoxyphenyl]prop-2-enamide (CAS No. 1356817-23-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases.